Cas no 88218-40-0 (2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI))

2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI) structure
88218-40-0 structure
Product Name:2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI)
CAS No:88218-40-0
MF:C6H7ClO3
MW:162.570981264114
CID:709293
PubChem ID:45081370
Update Time:2025-04-19

2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbonylchloride, tetrahydro-4-methyl-5-oxo-, (2S-trans)- (9CI)
    • (2S,4R)-4-Methyl-5-oxooxolane-2-carbonyl chloride (non-preferred name)
    • 88218-40-0
    • DTXSID80664548
    • 2-Furancarbonyl chloride,tetrahydro-4-methyl-5-oxo-,(2s-trans)-(9ci)
    • Inchi: 1S/C6H7ClO3/c1-3-2-4(5(7)8)10-6(3)9/h3-4H,2H2,1H3/t3-,4+/m1/s1
    • InChI Key: KVZDTRRRPHIKLZ-DMTCNVIQSA-N
    • SMILES: ClC([C@@H]1C[C@@H](C)C(=O)O1)=O

Computed Properties

  • Exact Mass: 162.008
  • Monoisotopic Mass: 162.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 1.4
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